Cas no 47324-96-9 (Benzenemethanaminium, N-nitroso-N,N-bis(phenylmethyl)-)

Benzenemethanaminium, N-nitroso-N,N-bis(phenylmethyl)- structure
47324-96-9 structure
Product Name:Benzenemethanaminium, N-nitroso-N,N-bis(phenylmethyl)-
CAS No:47324-96-9
MF:C21H21N2O
MW:317.404245138168
CID:2694879
PubChem ID:10784930
Update Time:2025-04-21

Benzenemethanaminium, N-nitroso-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • tribenzyl(nitroso)azanium
    • DTXSID80444887
    • Benzenemethanaminium, N-nitroso-N,N-bis(phenylmethyl)-
    • 47324-96-9
    • Inchi: 1S/C21H21N2O/c24-22-23(16-19-10-4-1-5-11-19,17-20-12-6-2-7-13-20)18-21-14-8-3-9-15-21/h1-15H,16-18H2/q+1
    • InChI Key: PGIUGXFHYFQYMC-UHFFFAOYSA-N
    • SMILES: O=N[N+](CC1C=CC=CC=1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 317.165388298Da
  • Monoisotopic Mass: 317.165388298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.4Ų
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